4-(1H-indol-3-yl)-N-(2-oxo-2H-chromen-6-yl)butanamide

• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 4-(1H-indol-3-yl)-N-(2-oxochromen-6-yl)butanamide
• InChI: InChI=1S/C21H18N2O3/c24-20(7-3-4-15-13-22-18-6-2-1-5-17(15)18)23-16-9-10-19-14(12-16)8-11-21(25)26-19/h1-2,5-6,8-13,22H,3-4,7H2,(H,23,24)
• InChI Key: GEEBZAOSSLSEAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCCC(=O)NC3=CC4=C(C=C3)OC(=O)C=C4

Description

4-(1H-Indol-3-yl)-N-(2-oxo-2H-chromen-6-yl)butanamide is a synthetic compound featuring an indole moiety linked via a butanamide chain to a coumarin (2-oxo-2H-chromen-6-yl) group. Indole derivatives are known for diverse biological activities, while coumarins are recognized for their fluorescence and pharmacological properties. The butanamide linker may enhance molecular flexibility and interaction with biological targets. The following analysis compares its structural and synthetic features with analogs from literature.

Biological Activity

4-(1H-indol-3-yl)-N-(2-oxo-2H-chromen-6-yl)butanamide is a synthetic compound that integrates the structural features of indole and coumarin. This unique combination provides the compound with significant biological properties, making it a subject of interest in pharmacological research.

Chemical Structure

The compound can be described by its IUPAC name, which reflects its complex structure comprising an indole moiety linked to a coumarin derivative through an amide bond. The general formula can be expressed as:

$$C_{19}H_{18}N_{2}O_{3}$$

Biological Activity Overview

The biological activities of 4-(1H-indol-3-yl)-N-(2-oxo-2H-chromen-6-yl)butanamide include:

• Antioxidant Properties : The coumarin component enhances the antioxidant capacity, which is crucial for reducing oxidative stress in cells.
• Anticancer Activity : Preliminary studies indicate that this compound exhibits cytotoxic effects against various cancer cell lines, including prostate and cervical cancer cells.
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in cancer progression and inflammation.

The mechanism of action is hypothesized to involve:

• Binding to specific receptors or enzymes, thereby modulating their activity.
• Inducing apoptosis in cancer cells through pathways that involve chromatin condensation and DNA damage.

Antioxidant Activity

A study demonstrated that derivatives of coumarin showed significant hydroxyl radical scavenging activity, with IC50 values ranging from 0.09 to 0.12 mg/mL, suggesting that the incorporation of the coumarin structure enhances the antioxidant properties of the compound .

Cytotoxicity Studies

In vitro studies have shown that 4-(1H-indol-3-yl)-N-(2-oxo-2H-chromen-6-yl)butanamide exhibits cytotoxicity against cancer cell lines such as PC3 (prostate cancer) and DU145. The IC50 values were recorded as follows:

Cell Line	IC50 (24h)	IC50 (48h)	IC50 (72h)
PC3	40.1 ± 7.9	27.05 ± 3.9	26.43 ± 2.1
DU145	98.14 ± 48.3	62.5 ± 17.3	41.85 ± 7.8

These results indicate a dose-dependent and time-dependent decrease in cell viability, highlighting the potential of this compound as an anticancer agent .

Mechanism Insights

The mechanism by which this compound induces apoptosis was investigated, revealing that it causes cell cycle arrest in the G0/G1 phase, leading to subsequent cell death through apoptosis pathways .

Case Studies

Several case studies have explored the efficacy of similar compounds with indole and coumarin structures, demonstrating their potential in targeting various biological pathways involved in tumor growth and metastasis.

• Study on Coumarin Derivatives : Research indicated that certain coumarin derivatives significantly inhibited human Topoisomerase I, leading to apoptosis in cancer cells .
• Indole-Based Compounds : Other studies have shown that indole-based compounds exhibit anti-proliferative effects on different cancer types, reinforcing the therapeutic potential of combining these two structural motifs .

Comparison with Similar Compounds

Structural Features and Functional Groups

• Target Compound : Combines indole (heteroaromatic), coumarin (oxygenated heterocycle with ketone), and a four-carbon amide linker.
• Analog 1 : 4-(4-Bromo-3-(4-bromophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrazol-1-yl)benzenesulfonamide ()
  • Substituents : Brominated phenyl, pyrazole, sulfonamide, and dimethyl-tetrahydroindolone.
  • Key Groups : Sulfonamide (-SO₂NH₂), C=O (ketone) .
• Analog 2 : 3-(4-Chlorophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide ()
  • Substituents : Chlorophenyl, pyrazoline, carbothioamide (-C(=S)NH₂), and dimethyl-tetrahydroindolone.
  • Key Groups : Thioamide, C=O (ketone) .
• Analog 3: 4-[2’-(Ethoxycarbonyl)-1’H-indol-5’-yl]-2-[(furan-2”-yl)methylamino]-4-oxobutanoic acid () Substituents: Ethoxycarbonyl-indole, furan-methylamino, and oxobutanoic acid. Key Groups: Carboxylic acid (-COOH), amide (-CONH-) .

Comparison :

• The target compound lacks sulfonamide/thioamide groups but shares the amide linkage with Analog 3.

Comparison :

• Aza-Michael additions (used in Analog 3) could be relevant for introducing the butanamide linker in the target compound.

Physical Properties

Compound	Melting Point (°C)	Yield (%)	Key Functional Groups
Analog 1 ()	200–201	79.3	Sulfonamide, C=O
Analog 2 ()	210–211	79.8	Thioamide, C=O
Analog 3 ()	189–191	70	Carboxylic acid, Amide

Comparison :

• Higher melting points in pyrazole analogs (200–211°C) vs. oxobutanoic acid derivatives (189–191°C) suggest stronger intermolecular forces (e.g., hydrogen bonding in sulfonamide/thioamide groups).
• The target compound’s melting point is unrecorded but may align with coumarin-based analogs due to aromatic stacking.